Cas no 3688-85-5 (Tiamizide)

• Product Name: Tiamizide
• CAS No: 3688-85-5
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• CID: 921741
• PubChem ID: 19394
• Update Time: 2025-04-19

Tiamizide Chemical and Physical Properties

Names and Identifiers

• Tiamizide
• 4-chloro-N-methyl-3-(methylsulfamoyl)benzamide
• 4-Chlor-N-methyl-3-(methylsulfamoyl)-benzamid
• CI-456
• Diapamide
• Diapamide [USAN]
• Thiamizide
• Tiamizid
• Tiamizida [INN-Spanish]
• Tiamizidum [INN-Latin]
• Vectren
• Benzamide, 4-chloro-N-methyl-3-((methylamino)sulfonyl)-
• WLN: 1MVR DG CSWM1
• D 1593
• Diapamide (USAN)
• D03764
• CN-36337
• DTXSID30190362
• Benzamide, 4-chloro-N-methyl-3-[(methylamino)sulfonyl]-
• TIAMIZIDE [WHO-DD]
• SCHEMBL119354
• BENZAMIDE, 4-CHLORO-N-METHYL-3-(METHYLSULFAMOYL)-
• 4-chloro-N-methyl-3-[(methylamino)sulfonyl]benzamide
• Tiamizide [INN]
• BRN 2138735
• NS00007666
• 4-Chloro-N-methyl-3-((methylamino)sulfonyl)benzamide
• CI 456
• NSC178204
• C.I. 456
• Tiamizidum
• CHEMBL2104271
• Z30271463
• CN-36,337
• UNII-887WQB35ME
• NSC-178204
• AKOS040751551
• Q27269902
• NSC 178204
• 3688-85-5
• D-1593
• 887WQB35ME
• Tiamizida

• Inchi： 1S/C9H11ClN2O3S/c1-11-9(13)6-3-4-7(10)8(5-6)16(14,15)12-2/h3-5,12H,1-2H3,(H,11,13)
• InChI Key： REQFWARMBJWJAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC)=O)C=C1S(NC)(=O)=O

Computed Properties

• Exact Mass: 262.01800
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.3476 (rough estimate)
• Melting Point: 165.5°C
• Refractive Index: 1.6300 (estimate)
• PSA: 83.65000
• LogP: 2.47030